Cas no 497249-34-0 (1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-)
497249-34-0 structure
Product Name:1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
CAS No:497249-34-0
MF:C18H31N5
MW:317.47224354744
CID:1530777
Update Time:2024-08-23
1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
- 1H-1,4-Diazepin-6-amine, 1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]-
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- Inchi: 1S/C18H31N5/c19-16-4-6-18(7-5-16)23-13-12-22(14-17(20)15-23)11-3-10-21-8-1-2-9-21/h4-7,17H,1-3,8-15,19-20H2
- InChI Key: RPYFOZJCJYAJGY-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(N)C=C2)CC(N)CN(CCCN2CCCC2)CC1
Computed Properties
- Exact Mass: 317.25823
Experimental Properties
- Density: 1.093±0.06 g/cm3(Predicted)
- Boiling Point: 507.0±50.0 °C(Predicted)
- PSA: 61.76
- pka: 10.39±0.20(Predicted)
1H-1,4-Diazepin-6-amine,1-(4-aminophenyl)hexahydro-4-[3-(1-pyrrolidinyl)propyl]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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